Potassium tantalum trioxide

• IUPAC Name: potassium;oxygen(2-);tantalum(5+)
• InChI: InChI=1S/K.3O.Ta/q+1;3*-2;+5
• InChI Key: HGMNOOPONDJVDV-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[K+].[Ta+5]
• Molecular Formula: KO3Ta
• DSSTOX Substance ID: DTXSID80907028
• Molecular Weight: 268.044 g/mol
• CAS RN: 12030-91-0

Description

Potassium tantalum trioxide, also known as Potassium tantalum oxide (K2Ta2O6), is a chemical compound. It is often used in scientific research and development.

Molecular Structure Analysis

Potassium tantalum trioxide has a molecular formula of KTaO3. The exact molecular structure is not provided in the search results.

Physical And Chemical Properties Analysis

Potassium tantalum trioxide has a molecular weight of 268.04 g/mol. It is also mentioned that potassium oxides are more or less unstable with respect to temperature and applied oxygen pressure. The instability of the compounds increases with oxygen content.

Scientific Research Applications

Superconductivity

Potassium tantalum trioxide has been studied for its superconducting properties. Researchers have demonstrated the ability to grow high-quality thin films of potassium tantalate (KTaO3) and discovered that the material retains its superconductive characteristics even when exposed to extremely high magnetic fields. Specifically, KTaO3 retains superconductivity even when exposed to magnetic fields up to 25 Tesla.

Safety and Hazards

Potassium tantalum trioxide may cause serious eye irritation and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area. Protective gloves, eye protection, and face protection should be worn when handling this compound.

Future Directions

Potassium tantalum trioxide has been studied for its superconducting properties. Researchers have demonstrated the ability to grow high-quality thin films of potassium tantalate (KTaO3) and discovered that the material retains its superconductive characteristics even when exposed to extremely high magnetic fields. This discovery opens up potential applications for the material in the field of superconductivity.

Mechanism of Action

Target of Action

Potassium tantalum trioxide (KTaO3) is a cubic-structured compound . It primarily targets the electronic, optical, structural, elastic, and mechanical properties of materials . The compound interacts with potassium (K), tantalum (Ta), and oxygen (O) in its environment .

Mode of Action

KTaO3 interacts with its targets by applying different amounts of stress . This stress causes an increase in the bandgap from 1.624 eV to 1.871 eV . The partial densities of state for bulk KTaO3, K, Ta, and O are also predicted . In the valence band range, the dominant peaks of KTaO3 at 0 GPa, 20 GPa, 40 GPa, and 60 GPa are due to p-states .

Biochemical Pathways

Potassium ions can cross both the outer and inner mitochondrial membranes by means of multiple routes . A few potassium-permeable ion channels exist in the outer membrane, while in the inner membrane, a multitude of different potassium-selective and potassium-permeable channels mediate K+ uptake into energized mitochondria .

Pharmacokinetics

It’s known that the compound’s properties, such as its electronic, optical, structural, elastic, and mechanical characteristics, can be influenced by varying amounts of stress .

Result of Action

The application of stress to KTaO3 results in noteworthy variations in optical parameters such as absorption, optical conductivity, dielectric function, loss function, reflectivity, and real/imaginary refractive index . The values of elastic constants are predicted computationally using energy deformation equations when stress is applied . Mechanical features including bulk modulus, shear modulus, and Young’s modulus increase with increasing stress .

Action Environment

The action, efficacy, and stability of KTaO3 can be influenced by environmental factors. For instance, the application of stress can cause an increase in the bandgap of the compound . Moreover, the compound’s properties can be influenced by the presence of other elements in its environment, such as potassium, tantalum, and oxygen .